Cas no 1805369-67-8 (5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine)

• Product Name: 5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine
• CAS No: 1805369-67-8
• MF: C₈H₇F₅N₂O
• MW: 242.145999193192
• CID: 4854720
• Update Time: 2025-07-02

5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine

• Inchi： 1S/C8H7F5N2O/c1-16-5-4(7(9)10)3(14)2-15-6(5)8(11,12)13/h2,7H,14H2,1H3
• InChI Key： ANBXPZSKRNIALB-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C(F)(F)F)C=1OC)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 235
• XLogP3: 1.7
• Topological Polar Surface Area: 48.1

Additional information on 5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine

Introduction to 5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine (CAS No. 1805369-67-8)

5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine is a sophisticated heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. Its molecular structure, characterized by a pyridine core substituted with multiple functional groups, positions it as a versatile intermediate in the synthesis of bioactive molecules. The compound’s unique combination of amino, difluoromethyl, methoxy, and trifluoromethyl groups imparts distinct chemical properties that make it a valuable building block for drug discovery programs.

The chemical formula of this compound reflects its complexity and potential utility. The presence of fluorine atoms, particularly in the difluoromethyl and trifluoromethyl substituents, is noteworthy. Fluoro-substituted compounds are widely recognized for their enhanced metabolic stability, improved binding affinity to biological targets, and increased lipophilicity, all of which contribute to their pharmacological efficacy. This makes 5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine an attractive candidate for developing novel therapeutic agents.

In recent years, there has been a surge in research focused on exploiting fluorinated pyridines in medicinal chemistry. Pyridine derivatives are fundamental scaffolds in many pharmaceuticals due to their ability to mimic nitrogen-containing heterocycles found in natural products and bioactive molecules. The specific substitution pattern of 5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine allows for further derivatization, enabling chemists to explore a wide range of structural variations and biological activities.

One of the most compelling aspects of this compound is its potential role in addressing unmet medical needs. Current research indicates that it may serve as a precursor for molecules targeting inflammatory diseases, infectious disorders, and even oncological conditions. The amino group provides a site for further functionalization, such as coupling with carboxylic acids or reacting with acyl chlorides to form amides—a common strategy in drug design. Meanwhile, the electron-withdrawing nature of the difluoromethyl and trifluoromethyl groups can modulate the electronic properties of the molecule, influencing its interactions with biological receptors.

The pharmaceutical industry has increasingly relied on high-throughput screening (HTS) and computational modeling to identify promising candidates for further development. Compounds like 5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine are often prioritized due to their structural complexity and predicted biological activity. Preclinical studies have begun to explore its potential as a scaffold for kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The trifluoromethyl group, in particular, is known to enhance binding affinity by increasing hydrophobic interactions and reducing metabolic susceptibility.

Advances in synthetic methodologies have also contributed to the growing interest in fluorinated pyridines. Modern techniques allow for efficient preparation of complex derivatives like this one, enabling researchers to rapidly test multiple analogs during lead optimization. The methoxy group in the molecule adds another layer of reactivity, providing opportunities for etherification or nucleophilic substitution reactions that can diversify the chemical space explored.

The impact of fluorine atoms on drug-like properties cannot be overstated. They influence solubility, permeability across biological membranes (lipophilicity), and resistance to enzymatic degradation. For instance, fluoro-substituted compounds often exhibit longer half-lives due to reduced metabolism by cytochrome P450 enzymes. This characteristic is particularly advantageous for chronic therapies where consistent drug levels are essential.

In academic research circles, 5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine has been employed in several innovative studies exploring novel mechanisms of action. One notable area is its application in designing small-molecule probes for studying protein-protein interactions (PPIs). By leveraging its structural features, researchers have developed tools that can modulate signaling pathways implicated in neurodegenerative diseases and autoimmune disorders.

The compound’s versatility extends beyond traditional pharmacological applications. It has shown promise as a key intermediate in materials science, particularly in the development of advanced polymers and liquid crystals where fluorinated pyridines contribute to thermal stability and electronic properties. This interdisciplinary relevance underscores its broad utility beyond healthcare applications.

Regulatory considerations also play a crucial role in the adoption of such compounds into clinical development pipelines. Agencies like the FDA and EMA require extensive characterization data before approving new drugs derived from intermediates like this one. However, the growing body of evidence supporting fluorinated pyridines as pharmacophores has streamlined some aspects of regulatory review for related compounds.

Future directions for research on 5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine include exploring its potential as an antiviral agent or antimicrobial agent due to its ability to disrupt essential biological processes through targeted inhibition. Additionally, green chemistry approaches are being investigated to optimize synthetic routes while minimizing environmental impact—a critical consideration given increasing pressure on sustainable practices within pharmaceutical manufacturing.

In conclusion,5-Amino-4-(difluoromethyl)-3-methoxy-2-(trifluoromethyl)pyridine represents a significant advancement in medicinal chemistry with far-reaching implications for drug discovery and development。 Its unique structural features offer numerous opportunities for innovation across multiple therapeutic areas。 As research continues to uncover new applications，this compound will undoubtedly remain at forefrontof scientific inquiry，driving progress toward more effective treatments。